molecular formula C10H8F2O4 B8666659 2-(4-(Methoxycarbonyl)phenyl)-2,2-difluoroacetic acid

2-(4-(Methoxycarbonyl)phenyl)-2,2-difluoroacetic acid

Cat. No.: B8666659
M. Wt: 230.16 g/mol
InChI Key: WTJPXUVGZGEYFP-UHFFFAOYSA-N
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Description

2-(4-(Methoxycarbonyl)phenyl)-2,2-difluoroacetic acid is a useful research compound. Its molecular formula is C10H8F2O4 and its molecular weight is 230.16 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8F2O4

Molecular Weight

230.16 g/mol

IUPAC Name

2,2-difluoro-2-(4-methoxycarbonylphenyl)acetic acid

InChI

InChI=1S/C10H8F2O4/c1-16-8(13)6-2-4-7(5-3-6)10(11,12)9(14)15/h2-5H,1H3,(H,14,15)

InChI Key

WTJPXUVGZGEYFP-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CC=C(C=C1)C(C(=O)O)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-(1,1-difluoro-2-methoxy-2-oxoethyl)benzoate (1.0 g, 4.1 mmol) in THF (20 mL) was added sodium hydroxide (4.1 mmol, 4.1 mL of a 1M solution) dropwise at ambient temperature. The resulting solution was stirred for 16 hours. The reaction was partitioned between 1M HCl and ethyl acetate. The organics were dried over sodium sulfate, filtered and evaporated to give difluoro[4-(methoxycarbonyl)phenyl]acetic acid as a white solid. 1H NMR (CDCl3) δ 8.12 (d, J=8.5 Hz, 2H), 7.71 (d, J=8.21 Hz, 2H), 3.94 (s, 3H), 3.0 (bs, 1H); ESIMS calcd 231.0 (M++H), found 231.0 (M++H).
Name
methyl 4-(1,1-difluoro-2-methoxy-2-oxoethyl)benzoate
Quantity
1 g
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reactant
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0 (± 1) mol
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[Compound]
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solution
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0 (± 1) mol
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reactant
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Quantity
20 mL
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solvent
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